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Compound of Interest

Compound Name: 3-Phenoxytoluene

Cat. No.: B042325

A Comparative Analysis of 2-, 3-, and 4-Phenoxytoluene Isomers for Researchers and Drug
Development Professionals

This guide provides a comparative overview of the physicochemical properties of 2-, 3-, and 4-
phenoxytoluene. The information is intended for researchers, scientists, and professionals in
drug development to facilitate informed decisions in experimental design and compound
selection. This document summarizes key physical constants and provides an overview of
established synthetic methodologies.

Physicochemical Properties

The isomeric position of the methyl group on the phenoxy ring significantly influences the
physical properties of phenoxytoluene. A summary of these properties is presented below.
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Property 2-Phenoxytoluene 3-Phenoxytoluene 4-Phenoxytoluene
Molecular Formula C13H120 C13H120 C13H120
Molecular Weight 184.23 g/mol 184.23 g/mol [1][2][3] 184.23 g/mol [4]
CAS Number 643-58-3 3586-14-9[1][2][3] 1706-12-3
Melting Point Not available 21-22 °C[5] 46-48 °C
Boiling Point 265-267 °C 271-273 °C[1][2][6][7] ~ 278-280 °C
Density 1.06 g/cm? 1.051 gfml. at 25 “C{1] Not available
[2][8]
Refractive Index 1.572 1.573 (at 20 °C)[6] Not available

Solubility

Insoluble in water;
Soluble in alcohol and

ether.

Insoluble in water;
Soluble in alcohol and

ether.

Insoluble in water.
Soluble in alcohol and
ether.[9]

Synthesis Protocols

The synthesis of phenoxytoluene isomers is primarily achieved through two well-established

methods: the Ullmann Condensation and the Williamson Ether Synthesis.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that couples an aryl halide with a

phenol. This method is particularly useful for the synthesis of diaryl ethers.

A general experimental protocol for the synthesis of a phenoxytoluene isomer via Ullmann

Condensation is as follows:

o Reactant Preparation: In a reaction flask, combine the corresponding cresol (e.g., o-cresol

for 2-phenoxytoluene), a slight excess of an aryl halide (e.g., bromobenzene), a copper

catalyst (e.g., copper(l) iodide), and a high-boiling point solvent (e.g., dimethylformamide or

pyridine).
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e Reaction Execution: The mixture is heated to a high temperature, typically between 150-
200°C, and stirred for several hours. The reaction progress is monitored by thin-layer

chromatography (TLC).

o Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is
removed under reduced pressure. The residue is then dissolved in an organic solvent (e.g.,
ethyl acetate) and washed with an agueous base solution to remove unreacted cresol. The
organic layer is dried over anhydrous sulfate and concentrated. The crude product is purified
by column chromatography or distillation to yield the pure phenoxytoluene isomer.

Heat (150-200°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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